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Abstract

This technical guide provides a comprehensive overview of 2-Bromo-5-(4-
fluorophenyl)thiophene (CAS No. 1073313-97-9), a key heterocyclic building block in modern
organic synthesis. Primarily recognized as a crucial intermediate and designated impurity in the
manufacturing of Canagliflozin, an SGLT2 inhibitor, this molecule holds significant interest for
researchers in medicinal chemistry and drug development. This document consolidates
essential information regarding its chemical identity, plausible synthetic routes based on
established palladium-catalyzed cross-coupling methodologies, physicochemical properties,
and handling safety. The guide is structured to deliver not just procedural steps but also the
underlying chemical logic, empowering researchers to effectively synthesize, characterize, and
utilize this compound in their work.

Core Identification and Chemical Profile
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2-Bromo-5-(4-fluorophenyl)thiophene is a disubstituted thiophene ring, featuring a bromine
atom at the 2-position and a 4-fluorophenyl group at the 5-position. This specific arrangement
of functional groups makes it a versatile synthon, particularly for subsequent cross-coupling
reactions or other functional group transformations.

Chemical Identifiers

A precise identification of a chemical substance is paramount for regulatory compliance,
procurement, and scientific communication. The primary identifiers for 2-Bromo-5-(4-
fluorophenyl)thiophene are summarized below.

Identifier Value Source(s)
CAS Number 1073313-97-9 [11[2][3][41[5]16]
Molecular Formula C10HeBrFS [L121131[41[5]116]
Molecular Weight 257.12 g/mol [11[3]

IUPAC Name 2-Bromo-5-(4- [1](3]

fluorophenyl)thiophene

, C1=CC(=C(S1)Br)C2=CC=C(C
Canonical SMILES [31[5]
=C2)F

Canagliflozin Impurity 19,
Synonyms Thiophene, 2-bromo-5-(4- [1][5]
fluorophenyl)-

Synthesis Methodologies: A Mechanistic
Perspective

While specific, peer-reviewed synthesis protocols for 2-Bromo-5-(4-fluorophenyl)thiophene
are not readily available in the public domain, its structure—a biaryl system composed of a
thiophene and a phenyl ring—strongly suggests that palladium-catalyzed cross-coupling
reactions are the most logical and efficient synthetic strategies.[7] The two most prominent and
industrially scalable methods for this type of C-C bond formation are the Suzuki-Miyaura
coupling and the Stille coupling.[8][9][10]
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Preferred Route: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is often the method of choice due to its high functional group
tolerance, the commercial availability and relative stability of boronic acid reagents, and the
generation of non-toxic inorganic byproducts.[11] The reaction couples an organoboron species
with an organohalide. For the synthesis of the target molecule, two convergent pathways are
plausible. However, the coupling of 2-bromothiophene with (4-fluorophenyl)boronic acid is
presented here as a representative and cost-effective approach.[12]

The logical workflow involves the palladium-catalyzed reaction between (4-fluorophenyl)boronic
acid and an excess of 2,5-dibromothiophene. The use of a dibrominated starting material
allows for a regioselective mono-coupling, yielding the desired product.
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Caption: Proposed Suzuki-Miyaura Synthesis Workflow.
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This protocol is a representative procedure based on established methods for Suzuki couplings

with bromothiophenes.[13] Optimization may be required.

Vessel Preparation: To a flame-dried Schlenk flask, add 2,5-dibromothiophene (1.0 eq), (4-
fluorophenyl)boronic acid (1.1 eq), and potassium carbonate (2.0 eq).

Catalyst Addition: Add the palladium catalyst, such as
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)s, 2-5 mol%).

Inerting: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., 4:1
ratio).

Reaction: Heat the mixture to 90-100 °C with vigorous stirring for 12-24 hours. Monitor the
reaction progress by TLC or GC-MS.

Workup: After cooling to room temperature, dilute the mixture with water and extract with an
organic solvent (e.g., ethyl acetate or dichloromethane).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S0a4), and concentrate under reduced pressure. Purify the crude residue by silica gel
column chromatography to yield the final product.

Alternative Route: Stille Cross-Coupling

The Stille reaction provides another powerful method for forming the C-C bond by coupling an

organohalide with an organostannane (organotin) reagent.[10][14] While highly effective and

tolerant of many functional groups, the primary drawback is the toxicity of organotin compounds

and the potential difficulty in removing tin-containing byproducts from the final product.[15]
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Caption: Proposed Stille Cross-Coupling Synthesis Workflow.

Physicochemical and Spectroscopic Properties
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Characterization of the final product is essential to confirm its identity and purity. While a

comprehensive, publicly available dataset is limited, some physical properties have been

reported by commercial suppliers.

Physical Properties

Property Value Source(s)
Appearance Off-white to light yellow powder  [8]
Boiling Point 287 °C (Predicted) [13]
Flash Point 127 °C (Predicted) [13]
2-8°C, inert atmosphere, keep
Storage _ [1][2]
in dark place

Expected Spectroscopic Characterization

Upon synthesis, the structure of 2-Bromo-5-(4-fluorophenyl)thiophene should be confirmed

using standard spectroscopic techniques. Based on its structure, the following spectral features

are anticipated[16]:

'H NMR: The spectrum should show characteristic signals in the aromatic region for the
protons on the thiophene ring and the 4-fluorophenyl group. The thiophene protons will
appear as two doublets, while the fluorophenyl protons will appear as two sets of multiplets
(often resembling doublets of doublets or triplets) due to H-H and H-F coupling.

13C NMR: The spectrum will display ten distinct signals for each carbon atom. The carbon
atoms attached to bromine and fluorine will be significantly influenced, and the carbons of
the fluorophenyl ring will show characteristic C-F coupling constants.

19F NMR: A single resonance is expected, confirming the presence of the single fluorine
atom on the phenyl ring.

Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M*) and a
characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a
single bromine atom.
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Safety, Handling, and Application

Hazard Identification and Handling

A Material Safety Data Sheet (MSDS) for "Canagliflozin Impurity 19" (CAS 1073313-97-9)
indicates that the compound should be handled with care.[17]

e General Handling: Work under a chemical fume hood. Do not inhale the substance or allow it
to come into contact with skin and eyes. Avoid the generation of dust and aerosols.[17]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[17]

o First Aid Measures:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[17]

o Skin Contact: Take off contaminated clothing immediately. Rinse skin with plenty of water.
[17]

o Ingestion: If swallowed, make the victim drink water (two glasses at most). Do not induce
vomiting and call a physician immediately.[17]

 Firefighting: Use carbon dioxide, dry chemical powder, or foam as extinguishing media.[17]

It is important to note that this information is limited, and a full risk assessment should be
conducted before handling this chemical.

Applications and Reactivity

The primary documented application of 2-Bromo-5-(4-fluorophenyl)thiophene is as a
reference standard for "Canagliflozin Impurity 19" in analytical method development and quality
control during the manufacturing of the active pharmaceutical ingredient Canagliflozin.[5]

From a synthetic chemistry perspective, its structure offers two key points for further
functionalization:
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The Bromine Atom: The C-Br bond is susceptible to further palladium-catalyzed cross-
coupling reactions (e.g., Suzuki, Stille, Sonogashira, Buchwald-Hartwig), allowing for the
introduction of a wide variety of aryl, alkyl, or amino groups at the 2-position of the thiophene
ring.

The Thiophene Ring: The C-H bonds on the thiophene ring can be targeted for electrophilic
substitution reactions, although the existing substituents will direct the position of new
functional groups.

This dual reactivity makes it a valuable building block for the synthesis of more complex

thiophene-containing molecules for materials science and pharmaceutical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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